Cas no 1788532-91-1 (3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine)

• Product Name: 3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine
• CAS No: 1788532-91-1
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5404098
• Update Time: 2025-07-23

3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• [4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]-(2-methoxypyridin-3-yl)methanone
• 3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine

• Inchi： 1S/C18H24N4O2/c1-13-11-14(2)22(20-13)12-15-6-9-21(10-7-15)18(23)16-5-4-8-19-17(16)24-3/h4-5,8,11,15H,6-7,9-10,12H2,1-3H3
• InChI Key： RKCACTXWGSPZNO-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN2C(C)=CC(C)=N2)CC1)(C1=CC=CN=C1OC)=O

Additional information on 3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine

Introduction to 3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1788532-91-1, specifically 3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine, represents a fascinating molecule in the realm of chemical biology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of a dimethylpyrazole moiety and a piperidine ring suggests a rich scaffold for interaction with biological targets, making it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 3,5-dimethyl-1H-pyrazol-1-yl substituent in this molecule not only contributes to its structural complexity but also enhances its binding affinity to specific biological receptors. This feature is particularly valuable in the development of small-molecule inhibitors targeting various diseases, including neurological disorders and cancer.

The piperidine-1-carbonyl group serves as a critical pharmacophore, facilitating interactions with key enzymes and receptors involved in disease pathways. This moiety is well-documented for its role in enhancing drug-like properties such as solubility, metabolic stability, and binding affinity. The combination of these structural elements makes 3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine an intriguing compound for further investigation.

In the context of modern drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the identification of novel bioactive molecules. The structural features of this compound align well with current trends in medicinal chemistry, where multivalent interactions and precise molecular recognition are key to developing effective therapeutics. The methoxypyridine group further contributes to its pharmacological potential by modulating electronic properties and enhancing bioavailability.

One of the most compelling aspects of this compound is its potential application in targeting protein-protein interactions (PPIs), which are often challenging to modulate with traditional small molecules. The dimethylpyrazole and piperidine moieties provide multiple interaction points with PPI interfaces, offering a scaffold for designing selective inhibitors. Such inhibitors have shown promise in treating complex diseases where PPIs play a central role.

Recent studies have demonstrated that heterocyclic compounds derived from pyrazole and piperidine scaffolds exhibit significant therapeutic potential. For instance, derivatives of these structures have been explored for their anti-inflammatory, antiviral, and anticancer properties. The compound in question (CAS number 1788532-91-1) shares several structural similarities with these known bioactive molecules, suggesting that it may also exhibit similar or even enhanced biological activities.

The synthesis of this compound involves multi-step organic reactions that highlight the synthetic prowess required to develop such complex molecules. Key synthetic strategies include functional group transformations, cross-coupling reactions, and protection-deprotection schemes. These methodologies are essential for constructing the intricate framework necessary for biological activity while maintaining high chemical yields and purity.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the binding modes of this compound to biological targets. Techniques such as docking simulations and molecular dynamics (MD) studies provide insights into how the dimethylpyrazole, piperidine, and methoxypyridine moieties interact with receptor sites. These studies not only validate experimental findings but also guide further optimization efforts.

The potential applications of this compound extend beyond traditional drug discovery into areas such as chemical probes for biomarker identification and tool compounds for mechanistic studies. By serving as a scaffold for structure-based drug design, it can help elucidate key interactions within biological pathways, leading to a deeper understanding of disease mechanisms.

In conclusion, 3-{4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carbonyl}-2-methoxypyridine (CAS number 1788532-91-1) represents a structurally intriguing molecule with significant potential in chemical biology. Its unique combination of heterocyclic moieties offers opportunities for designing novel therapeutics targeting complex diseases. Advances in synthetic chemistry, computational modeling, and high-throughput screening continue to enhance our ability to explore such compounds effectively.